Cas no 1797547-05-7 (N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide)

• Product Name: N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide
• CAS No: 1797547-05-7
• MF: C₁₈H₁₂F₃NO₄S
• MW: 395.352394104004
• CID: 5373083
• Update Time: 2025-06-08

N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[[5-(2-Furanylcarbonyl)-2-thienyl]methyl]-4-(trifluoromethoxy)benzamide
• N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide

• Inchi： 1S/C18H12F3NO4S/c19-18(20,21)26-12-5-3-11(4-6-12)17(24)22-10-13-7-8-15(27-13)16(23)14-2-1-9-25-14/h1-9H,10H2,(H,22,24)
• InChI Key： DCOCUHPPHBQKCF-UHFFFAOYSA-N
• SMILES： C(NCC1SC(C(C2=CC=CO2)=O)=CC=1)(=O)C1=CC=C(OC(F)(F)F)C=C1

Experimental Properties

• Density: 1.405±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 552.6±50.0 °C(Predicted)
• pka: 12.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-{[5-(furan-2-carbonyl)thiophen-2-yl]methyl}-4-(trifluoromethoxy)benzamide

Introduction to N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-4-(trifluoromethoxy)benzamide (CAS No. 1797547-05-7)

N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-4-(trifluoromethoxy)benzamide} is a sophisticated organic compound characterized by its intricate molecular structure, which integrates multiple pharmacophoric elements. This compound, identified by its Chemical Abstracts Service (CAS) number 1797547-05-7, has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications and structural features that make it a promising candidate for further investigation.

The molecular framework of N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-4-(trifluoromethoxy)benzamide} is composed of several key functional groups, including a furan-2-carbonyl moiety and a trifluoromethoxy group, both of which contribute to its unique chemical properties. The furan-2-carbonyl group, derived from furan and carbonyl functionalities, introduces a heterocyclic aromatic ring system that is known for its stability and reactivity in various biochemical pathways. This moiety has been extensively studied for its role in modulating enzyme activities and interacting with biological targets.

The presence of the trifluoromethoxy group further enhances the compound's pharmacological profile. Trifluoromethoxy groups are frequently incorporated into drug molecules due to their ability to improve metabolic stability, enhance binding affinity to biological targets, and modulate pharmacokinetic properties. In particular, the electron-withdrawing nature of the trifluoromethyl group can significantly influence the electronic distribution within the molecule, thereby affecting its interactions with proteins and other biomolecules.

In recent years, there has been a growing interest in developing novel compounds that incorporate both heterocyclic and fluorinated moieties, as these structural elements have been shown to synergistically enhance biological activity. The combination of a furan-2-carbonyl group with a trifluoromethoxy group in N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-4-(trifluoromethoxy)benzamide} positions it as a candidate for further exploration in various therapeutic areas.

The synthesis of N-{[5-(furan-2-carbonyl)thiophen-2-ylmethyl]-4-(trifluoromethoxyب>)benzamide} involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the
furan-2-carboxyl moiety typically begins with the condensation of furan derivatives with appropriate carbonyl compounds, followed by functionalization at the thiophene ring. The subsequent incorporation of the
trifluoromethoxy group often involves nucleophilic aromatic substitution or other fluorination techniques that are well-established in synthetic organic chemistry.

The structural complexity of this compound necessitates advanced analytical techniques for characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are essential for confirming the molecular structure and understanding its conformational behavior. These methods provide detailed insights into the connectivity of atoms and the spatial arrangement of functional groups, which are critical for predicting biological activity.

The pharmacological potential of N-{[5-(furan-2-carboxyl)
thiophen-2-yl)methyl]-4-(trifluoromethoxy)benzamide} has been explored in several preclinical studies. Its unique structural features suggest that it may interact with a variety of biological targets, including enzymes and receptors involved in inflammatory pathways, metabolic disorders, and cancer. Preliminary studies have indicated that compounds with similar scaffolds exhibit promising activities in modulating these pathways.

In particular, the
furan moiety has been identified as a key pharmacophore in several bioactive molecules. Furan-based compounds have shown efficacy in treating conditions such as pain, inflammation, and neurological disorders. The ability of furan derivatives to engage with specific enzymes and receptors makes them valuable candidates for drug development. Additionally, the presence of the trifluoromethoxy group enhances their binding affinity and metabolic stability, further improving their therapeutic potential.

The combination of these structural elements in N-{[5-(furan
carboxyl)thiophen
methyl]-4-(trifluoromethoxy)benzamide} suggests that it may possess dual mechanisms of action or enhanced selectivity compared to single-target agents. This multifaceted approach could lead to more effective treatments with fewer side effects. Further research is needed to fully elucidate its mechanism of action and therapeutic efficacy.

Ongoing studies are focused on optimizing synthetic routes to improve scalability and cost-effectiveness while maintaining high purity standards. Additionally, computational modeling techniques are being employed to predict binding interactions and optimize lead compounds for clinical development. These efforts aim to accelerate the transition from laboratory research to clinical trials.

The future prospects for N-{[5-(furan
carboxyl)
thiophen
methyl]-4-(trifluoromethoxy)benzamide} are promising given its unique structural features and potential therapeutic applications. As research continues to uncover new biological targets and mechanisms, compounds like this one may play a crucial role in addressing unmet medical needs across various disease areas.